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Compound of Interest

Compound Name: Ethyl 2-methylnicotinate

Cat. No.: B161284 Get Quote

An In-depth Technical Guide to Ethyl 2-methylnicotinate

Introduction
Ethyl 2-methylnicotinate, a substituted pyridine derivative, is a key chemical intermediate with

significant applications in the pharmaceutical and specialty chemical industries. Its structural

features make it a valuable building block for the synthesis of more complex molecules,

including bioactive compounds and therapeutic agents. This document provides a

comprehensive overview of its chemical properties, synthesis, and notable applications,

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Nomenclature and Chemical Identity
The compound is systematically named according to IUPAC nomenclature, and it is also

recognized by several common names and registry numbers.
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Identifier Value

IUPAC Name ethyl 2-methylpyridine-3-carboxylate[1]

Synonyms

Ethyl 2-methylnicotinate, 2-Methylnicotinic acid

ethyl ester, 3-Pyridinecarboxylic acid, 2-methyl-,

ethyl ester[2][3][4][5][6]

CAS Number 1721-26-2[1][2][3][7]

Molecular Formula C₉H₁₁NO₂[1][2][6][7]

InChI Key TZORNSWZUZDUCU-UHFFFAOYSA-N[2][6][8]

Canonical SMILES CCOC(=O)c1cccnc1C[2][7]

Physicochemical Properties
Ethyl 2-methylnicotinate is typically a liquid at room temperature with properties that are well-

characterized.

Property Value Source

Molecular Weight 165.19 g/mol [1][2][6][7]

Appearance
Clear, colorless to

orange/yellow liquid
[3][4][9]

Boiling Point
126-127 °C @ 24 mmHg; 125

°C @ 20 mmHg
[3][4][5]

Density 1.072 g/mL at 25 °C [3][5]

Refractive Index n20/D 1.505 [3][5]

Flash Point 217 °F (102.8 °C) [3]

Solubility

Slightly soluble in water.[3][5]

Soluble in organic solvents

such as ethanol, ethyl acetate,

and dichloromethane.[9]

LogP 1.567 [2]
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Synthesis and Manufacturing
The synthesis of Ethyl 2-methylnicotinate can be achieved through various organic chemistry

routes. A patented method highlights a specific and efficient preparation process.[9]

Experimental Protocol: Synthesis from 1,1,3,3-
Tetraethoxypropane
This method involves a two-step process starting with the acid-catalyzed hydrolysis of 1,1,3,3-

tetraethoxypropane, followed by a condensation and cyclization reaction with β-aminocrotonic

acid ethyl ester.[9]

Step 1: Preparation of the Malondialdehyde bis(diethyl acetal) Intermediate

Add 2.0 moles of 1,1,3,3-tetraethoxypropane to a reactor at room temperature.

While stirring, add 2.5 moles of 20% (w/w) hydrochloric acid.

Control the reaction temperature at 40 °C and maintain for 4 hours.

Step 2: Synthesis of Ethyl 2-methylnicotinate

To the reactor containing the intermediate from Step 1, add 1.0 mole of β-aminocrotonic acid

ethyl ester and 6.0 moles of ethanol.

Adjust the reaction temperature to 50 °C and allow the reaction to proceed for 6 hours.

After the reaction is complete, concentrate the mixture under reduced pressure.

The crude product is then purified by vacuum distillation to yield Ethyl 2-methylnicotinate
with a purity typically exceeding 98%.[9]
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Step 1: Intermediate Formation

Step 2: Cyclization and Esterification

1,1,3,3-Tetraethoxypropane
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(40°C, 4h)

20% HCl

Intermediate

Intermediate
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(50°C, 6h)

β-Aminocrotonic acid
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Reaction Solution

Reduced Pressure
Concentration

Vacuum Distillation

Ethyl 2-methylnicotinate
(>98% Purity)
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Caption: Workflow for the synthesis of Ethyl 2-methylnicotinate.
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Applications in Drug Development and Chemical
Synthesis
Ethyl 2-methylnicotinate is a crucial intermediate, primarily valued for its role in the synthesis

of pharmaceuticals.[10]

Intermediate for Active Pharmaceutical Ingredients
(APIs)
The most significant application of Ethyl 2-methylnicotinate is as a key intermediate for the

production of 2-methylnicotinic acid.[9] This acid is a precursor to advanced therapeutic agents,

including:

ML-120B: A specific ATP-competitive IKKβ (IκB kinase β) inhibitor.

BAY-1082439: An oncolytic drug candidate.[9]

The conversion involves the hydrolysis of the ethyl ester to the corresponding carboxylic acid,

which then undergoes further synthetic transformations.
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Caption: Synthetic pathway from Ethyl 2-methylnicotinate to APIs.

Other Synthetic Applications
Beyond its primary role, Ethyl 2-methylnicotinate is also utilized in the preparation of various

other chemical entities:

Amino Esters: It serves as a reactant in the synthesis of complex amino esters like ethyl 2-

(piperidinylaminomethyl)benzoate and ethyl 2-(diethylaminomethyl)benzoate.[5][11]

Specialty Chemicals: The compound finds use in the synthesis of agrochemicals and in the

flavor and fragrance industry.[10]

Analytical Methods
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The purity and identity of Ethyl 2-methylnicotinate are typically confirmed using standard

analytical techniques.

High-Performance Liquid Chromatography (HPLC)
A reverse-phase HPLC method can be employed for the analysis of Ethyl 2-methylnicotinate.

[12]

Column: Newcrom R1 or equivalent C18 column.

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acidifier like phosphoric acid.

For Mass Spectrometry (MS) compatible methods, formic acid should be used in place of

phosphoric acid.[12]

Detection: UV detection, typically around 268 nm.[4][5]

Application: This method is suitable for purity assessment, impurity profiling, and

pharmacokinetic studies.[12]

Spectroscopic Data
¹H NMR, ¹³C NMR, IR, and Mass Spectrometry: Spectral data are available in various

databases and are used for structural confirmation.[1][6][8]

Safety and Handling
Ethyl 2-methylnicotinate requires careful handling due to its potential hazards.

Hazard Class GHS Statement

Skin Corrosion/Irritation H315: Causes skin irritation (Category 2)[1]

Serious Eye Damage/Irritation
H319: Causes serious eye irritation (Category 2)

[1]

Specific Target Organ Toxicity
H335: May cause respiratory irritation (Category

3)[1]

Recommended Precautions:
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Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Use in a well-ventilated area or under a chemical fume hood.

Avoid inhalation of vapors and direct contact with skin and eyes.

Store in a cool, dry place away from incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl 2-methylnicotinate | C9H11NO2 | CID 74401 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Ethyl 2-methylnicotinate (CAS 1721-26-2) - Chemical & Physical Properties by Cheméo
[chemeo.com]

3. chemwhat.com [chemwhat.com]

4. 1721-26-2(Ethyl 2-methylnicotinate) | Kuujia.com [kuujia.com]

5. Ethyl 2-methylnicotinate | 1721-26-2 [chemicalbook.com]

6. Ethyl 2-methylnicotinate [webbook.nist.gov]

7. Ethyl 2-Methylnicotinate | 1721-26-2 | BAA72126 [biosynth.com]

8. Ethyl 2-methylnicotinate(1721-26-2) 1H NMR [m.chemicalbook.com]

9. CN112824387A - 2-methyl nicotinate and preparation method and application thereof -
Google Patents [patents.google.com]

10. Page loading... [wap.guidechem.com]

11. medchemexpress.com [medchemexpress.com]

12. Ethyl 2-methylnicotinate | SIELC Technologies [sielc.com]

To cite this document: BenchChem. [IUPAC name for Ethyl 2-methylnicotinate]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b161284#iupac-
name-for-ethyl-2-methylnicotinate]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b161284?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylnicotinate
https://www.chemeo.com/cid/47-392-5/Ethyl-2-methylnicotinate
https://www.chemeo.com/cid/47-392-5/Ethyl-2-methylnicotinate
https://www.chemwhat.com/ethyl-2-methylnicotinate-cas-1721-26-2/
https://www.kuujia.com/cas-1721-26-2.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5663967.htm
https://webbook.nist.gov/cgi/inchi?ID=C1721262&Units=CAL
https://www.biosynth.com/p/BAA72126/1721-26-2-ethyl-2-methylnicotinate
https://m.chemicalbook.com/SpectrumEN_1721-26-2_1HNMR.htm
https://patents.google.com/patent/CN112824387A/en
https://patents.google.com/patent/CN112824387A/en
https://wap.guidechem.com/supply/1721-26-2.html
https://www.medchemexpress.com/ethyl-2-methylnicotinate.html
https://sielc.com/ethyl-2-methylnicotinate
https://www.benchchem.com/product/b161284#iupac-name-for-ethyl-2-methylnicotinate
https://www.benchchem.com/product/b161284#iupac-name-for-ethyl-2-methylnicotinate
https://www.benchchem.com/product/b161284#iupac-name-for-ethyl-2-methylnicotinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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